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Compound of Interest

Compound Name: N-bromobenzenesulfonamide

Cat. No.: B15417362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of brominated benzenesulfonamides,

compounds of significant interest in medicinal chemistry and drug development. Due to the

ambiguity of the term "N-bromobenzenesulfonamide," this guide will cover both N-bromo

derivatives and ring-brominated isomers (ortho-, meta-, and para-bromobenzenesulfonamide).

The document will detail their chemical identities, synthesis protocols, and known applications,

with a focus on data presentation in structured tables and visualization of chemical pathways.

Chemical Identity: CAS Numbers and Synonyms
The nomenclature of brominated benzenesulfonamides can be specific, referring to the position

of the bromine atom on the benzene ring or its attachment to the sulfonamide nitrogen. Below

is a summary of the Chemical Abstracts Service (CAS) numbers and synonyms for key

isomers.
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Compound Name CAS Number Synonyms

N,N-

Dibromobenzenesulfonamide
Not readily available

Benzenesulfonamide, N,N-

dibromo-

2-Bromobenzenesulfonamide 92748-09-9 o-Bromobenzenesulfonamide

3-Bromobenzenesulfonamide 89599-01-9

m-Bromobenzenesulfonamide;

3-Bromo-benzenesulfonic acid

amide[1]

4-Bromobenzenesulfonamide 701-34-8

p-Bromobenzenesulfonamide;

Benzenesulfonamide, 4-

bromo-[2][3]

It is important to note that a specific CAS number for the parent N-
bromobenzenesulfonamide is not readily found in chemical databases, suggesting it may be

a reactive intermediate or less commonly isolated. However, methods for the N-bromination of

sulfonamides exist and will be discussed.

Physicochemical Properties
The physical and chemical properties of brominated benzenesulfonamides are crucial for their

handling, formulation, and application in synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/4-bromobenzenesulfonamide-a-key-enabler-for-pharmaceutical-synthesis-ar
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3379855.htm
https://www.sigmaaldrich.com/ES/es/product/aldrich/16374
https://www.benchchem.com/product/b15417362?utm_src=pdf-body
https://www.benchchem.com/product/b15417362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15417362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
2-
Bromobenzenesulf
onamide

3-
Bromobenzenesulf
onamide

4-
Bromobenzenesulf
onamide

Molecular Formula C₆H₆BrNO₂S C₆H₆BrNO₂S[1] C₆H₆BrNO₂S[2][3]

Molecular Weight 236.09 g/mol 236.09 g/mol [1] 236.09 g/mol [3]

Melting Point 191-195 °C 151-156 °C 163-167 °C[2]

Appearance Data not available
White to light yellow

powder/crystal

White to off-white

solid[2]

Solubility Data not available Data not available

Slightly soluble in

DMSO and

Methanol[2]

Synthesis and Experimental Protocols
The synthesis of brominated benzenesulfonamides can be achieved through various routes,

depending on the desired isomer.

Synthesis of N,N-Dibromobenzenesulfonamide
A described method for the synthesis of N,N-dibromobenzenesulfonamide involves the direct

bromination of benzenesulfonamide.[4]

Experimental Protocol:

Dissolve benzenesulfonamide in a suitable solvent.

Add a brominating agent, such as bromine or N-bromosuccinimide (NBS), to the solution.

The reaction mixture is typically stirred at room temperature.

The product can be isolated and purified using standard techniques like filtration and

recrystallization.
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Caption: Synthesis of N,N-Dibromobenzenesulfonamide.

Synthesis of Ring-Brominated Benzenesulfonamides
The synthesis of ring-brominated isomers typically starts from the corresponding brominated

benzenesulfonyl chloride.

Experimental Protocol for 4-Bromobenzenesulfonamide:[2]

Dissolve 4-bromobenzenesulfonyl chloride (1.0 g, 3.9 mmol) in methanol (5 mL).

Add an excess of methanol/ammonia solution (5 mL) to the mixture in a 25 mL single-neck

flask.

Stir the reaction mixture overnight at room temperature under a nitrogen atmosphere.

Concentrate the reaction solution under reduced pressure to obtain p-

bromobenzenesulfonamide as a white solid (1.13 g, 100% yield).

The product can be confirmed by ion spray mass spectrometry (m/z 235.9 [M+]).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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